Cas no 52274-10-9 (BENZENETHIOL, 3-IODO-)
BENZENETHIOL, 3-IODO- structure
Product Name:BENZENETHIOL, 3-IODO-
CAS No:52274-10-9
MF:C6H5IS
MW:236.073372602463
CID:3385701
PubChem ID:13721360
Update Time:2025-04-21
BENZENETHIOL, 3-IODO- Chemical and Physical Properties
Names and Identifiers
-
- BENZENETHIOL, 3-IODO-
- m-iodothiophenol
- 3-Iodobenzene-1-thiol
- 976-240-3
- 3-IODOBENZENETHIOL
- 3-iodothiophenol
- CCA27410
- SCHEMBL48053
- WVAWSDHHTJXNNA-UHFFFAOYSA-N
- EN300-673733
- 52274-10-9
-
- Inchi： 1S/C6H5IS/c7-5-2-1-3-6(8)4-5/h1-4,8H
- InChI Key： WVAWSDHHTJXNNA-UHFFFAOYSA-N
- SMILES： C1(S)=CC=CC(I)=C1
Computed Properties
- Exact Mass: 235.91567Da
- Monoisotopic Mass: 235.91567Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 74.9
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 1Ų
BENZENETHIOL, 3-IODO- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-673733-0.05g |
3-iodobenzene-1-thiol |
52274-10-9 | 95% | 0.05g |
$174.0 | 2023-05-30 | |
| Enamine | EN300-673733-0.1g |
3-iodobenzene-1-thiol |
52274-10-9 | 95% | 0.1g |
$257.0 | 2023-05-30 | |
| Enamine | EN300-673733-0.25g |
3-iodobenzene-1-thiol |
52274-10-9 | 95% | 0.25g |
$367.0 | 2023-05-30 | |
| Enamine | EN300-673733-0.5g |
3-iodobenzene-1-thiol |
52274-10-9 | 95% | 0.5g |
$579.0 | 2023-05-30 | |
| Enamine | EN300-673733-1.0g |
3-iodobenzene-1-thiol |
52274-10-9 | 95% | 1g |
$743.0 | 2023-05-30 | |
| Enamine | EN300-673733-2.5g |
3-iodobenzene-1-thiol |
52274-10-9 | 95% | 2.5g |
$1454.0 | 2023-05-30 | |
| Enamine | EN300-673733-5.0g |
3-iodobenzene-1-thiol |
52274-10-9 | 95% | 5g |
$2152.0 | 2023-05-30 | |
| Enamine | EN300-673733-10.0g |
3-iodobenzene-1-thiol |
52274-10-9 | 95% | 10g |
$3191.0 | 2023-05-30 | |
| 1PlusChem | 1P01BL0D-50mg |
3-IODOBENZENETHIOL |
52274-10-9 | 95% | 50mg |
$269.00 | 2024-04-30 | |
| 1PlusChem | 1P01BL0D-100mg |
3-IODOBENZENETHIOL |
52274-10-9 | 95% | 100mg |
$369.00 | 2024-04-30 |
BENZENETHIOL, 3-IODO- Related Literature
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
52274-10-9 (BENZENETHIOL, 3-IODO-) Related Products
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- 443683-24-7(BENZENETHIOL, 2,3-DIIODO-)
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